Tantalum hydride

• CAS No.: 13981-95-8
• Product Name: Tantalum hydride
• Molecular Formula: Ta
• Molecular Weight: 180.9479 g/mol
• IUPAC Name: tantalum
• Standard InChI: InChI=1S/Ta
• Standard InChIKey: GUVRBAGPIYLISA-UHFFFAOYSA-N
• SMILES: [Ta]
• Canonical SMILES: [Ta]
• Boiling Point: 9797 °F at 760 mm Hg (NIOSH, 2016); 5429 °C; 5425 °C; 9797°F
• Colorform: Silvery gray metal, body-centered cubic crystal structure; CUBIC OR POWDER; Gray, very hard, malleable, ductile metal; Black powder; steel-blue-colored metal when unpolished, nearly platinum white when polished; Metal: Steel-blue to gray solid or black powder.
• Density: 16.65 (metal), 14.40 (powder) (NIOSH, 2016); 14.491 g/cu cm (powder); 16.6 g/cu cm (worked metal); 14.5 g/cm³; 16.65 (metal) 14.40 (powder)
• Flash Point: 250 °C
• Melting Point: 5425 °F (NIOSH, 2016); 2996 °C; 5425°F
• Physical Description: Tantalum dust is a black odorless powder. mp: 2996° C, bp: approx. 5250°C. Density: 16.65 g/cm3. Insoluble in water. Tantalum oxide dust is a white, microcrystalline powder mp: 1800°C. Density: 7.6 g/cm3. Insoluble in water. The mixture is listed as a toxic inhalation hazard by OSHA.; DryPowder; DryPowder, OtherSolid; OtherSolid; PelletsLargeCrystals; BLACK SOLID IN VARIOUS FORMS.; Steel-blue to gray solid or black, odorless powder.; Metal: Steel-blue to gray solid or black, odorless powder.
• Description: Tantalum dust is a black odorless powder. mp: 2996° C, bp: approx. 5250°C. Density: 16.65 g/cm3. Insoluble in water. Tantalum oxide dust is a white, microcrystalline powder mp: 1800°C. Density: 7.6 g/cm3. Insoluble in water. The mixture is listed as a toxic inhalation hazard by OSHA.; Tantalum atom is a vanadium group element atom.; Tantalum has been investigated for the treatment and prevention of Osteoarthritis, Knee Osteoarthritis, Intraoperative Bleeding, and Adolescent Idiopathic Scoliosis.
• Solubility: Insoluble (NIOSH, 2016); Soluble in fused alkalies; insoluble in acids except hydrofluoric and fuming sulfuric acids; Insoluble in water.; Solubility in water: none; Insoluble
• Synonyms: Tantalum; Tantalum 181; Tantalum-181
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 1 kPa @ 3024 °C; 10 Pa @ 3324 °C; 100 Pa @ 3684 °C; 1 kPa @ 4122 °C; 10 k Pa @ 4666 °C; 100 kPa @ 5361 °C; 0 mmHg (approx)
• PubChem Compound: 23956
• Last Modified: Nov 11 2021